Cas no 1805071-23-1 (4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid
• CAS No: 1805071-23-1
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4891086
• Update Time: 2025-07-02

4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H6F2INO3/c1-15-6-4(7(9)10)3(11)2-12-5(6)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： HTZNILWEHPLLAT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)O)C(=C1C(F)F)OC

Computed Properties

• Exact Mass: 328.93605 g/mol
• Monoisotopic Mass: 328.93605 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4
• Molecular Weight: 329.04

Additional information on 4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid

Introduction to 4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid (CAS No. 1805071-23-1)

4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805071-23-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, and a methoxy group, makes this molecule a versatile intermediate in the development of novel bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds. The iodo substituent on the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxy group contributes to the overall electronic properties of the molecule, influencing its reactivity and biological interactions.

In recent years, 4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid has been utilized in several cutting-edge research projects aimed at discovering novel pharmacological entities. One notable area of interest is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The structural features of this compound make it an ideal scaffold for designing molecules that can disrupt aberrant PPIs without affecting normal cellular processes.

Moreover, the compound has found applications in the synthesis of antiviral agents. The difluoromethyl group is known to improve pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to metabolic degradation. This characteristic has been leveraged in the design of inhibitors against viral proteases and polymerases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of RNA-dependent RNA polymerases, which are essential for viral replication. The iodo substituent further facilitates the introduction of additional pharmacophores through transition-metal-catalyzed reactions, enabling the construction of highly specific antiviral scaffolds.

Another emerging application of 4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid is in the field of agrochemicals. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique combination of functional groups in this molecule allows for the development of novel agrochemicals with improved efficacy and environmental safety. Research has demonstrated that derivatives of this compound exhibit potent activity against resistant weed species while maintaining low toxicity to beneficial crops and non-target organisms.

The synthetic utility of 4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid extends beyond pharmaceuticals and agrochemicals. It serves as a valuable building block in materials science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing properties of the difluoromethyl group and the conjugated pyridine ring contribute to enhanced charge transport properties, making this compound a candidate for use in next-generation electronic devices.

In conclusion,4-(Difluoromethyl)-5-iodo-3-methoxypyridine-2-carboxylic acid (CAS No. 1805071-23-1) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for drug discovery, agrochemical development, and advanced materials synthesis. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is expected to grow even further.